Cas no 827588-57-8 (5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 827588-57-8
• MF: C₁₀H₁₂F₃N₃
• MW: 231.21759223938
• CID: 3058538
• PubChem ID: 4767315
• Update Time: 2025-06-24

5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• <br>5-Cyclopropyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidi ne
• 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 5-CYCLOPROPYL-7-(TRIFLUOROMETHYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIMI+
• CHEMBL4891019
• 5-cyclopropyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• 827588-57-8
• STK303030
• 5-Cyclopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro -pyrazolo[1,5-a]pyrimidine
• EN300-1086988
• 5-cyclopropyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine
• AKOS000307630
• CIB58857
• 5-CYCLOPROPYL-7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE
• CS-0271443

• MDL： MFCD04968853
• Inchi： 1S/C10H12F3N3/c11-10(12,13)8-5-7(6-1-2-6)15-9-3-4-14-16(8)9/h3-4,6-8,15H,1-2,5H2
• InChI Key： LDDDMXZXZTZPGS-UHFFFAOYSA-N
• SMILES： FC(C1CC(C2CC2)NC2=CC=NN12)(F)F

Computed Properties

• Exact Mass: 231.09833188Da
• Monoisotopic Mass: 231.09833188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.9Ų

Additional information on 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 827588-57-8)

5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, identified by its CAS number 827588-57-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazoloapyrimidine class, a scaffold known for its broad biological activity and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The pyrazolo1,5-apyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to an apyrimidine ring. This configuration is known to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer properties. The introduction of the cyclopropyl group at the 5-position and the trifluoromethyl group at the 7-position further modulates the electronic and steric properties of the molecule, enhancing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have shown that the trifluoromethyl group can enhance metabolic stability and binding affinity by increasing lipophilicity and reducing rotation around certain bonds. Similarly, the cyclopropyl group can introduce rigidity to the molecular structure, which may improve enzyme or receptor binding.

In terms of pharmacological activity, 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine has been investigated for its potential in inhibiting various kinases and enzymes involved in cancer progression. Preliminary in vitro studies have demonstrated its ability to disrupt signaling pathways such as MAPK and PI3K/Akt, which are crucial for cell proliferation and survival. Additionally, the compound has shown promise in preventing tumor growth in animal models by inducing apoptosis and inhibiting angiogenesis.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize the synthetic route. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

One of the key challenges in developing drugs based on heterocyclic compounds like pyrazolo1,5-apyrimidine derivatives is their solubility and bioavailability. However, modifications such as fluorination can enhance solubility while maintaining biological activity. The presence of the trifluoromethyl group in particular has been shown to improve pharmacokinetic properties by increasing fat solubility without compromising efficacy.

Current research is focused on understanding the structure-activity relationships (SAR) of this class of compounds. By systematically varying substituents such as halogens or alkyl groups at different positions on the core scaffold, researchers aim to identify analogs with improved potency and selectivity. High-throughput screening (HTS) techniques are being utilized to rapidly assess large libraries of compounds for their biological activity against relevant targets.

The development of novel therapeutic agents requires not only potent activity but also favorable pharmacokinetic profiles. Metabolism studies have been conducted to identify potential pathways by which 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine is processed in vivo. These studies help in predicting drug interactions and optimizing dosing regimens to maximize therapeutic benefit while minimizing side effects.

Another area of interest is the exploration of this compound's potential in combination therapies. By pairing it with other drugs that target different aspects of cancer biology or infection mechanisms, researchers hope to achieve synergistic effects that could lead to more effective treatments. Preclinical studies are underway to evaluate these combination strategies in vitro and in vivo.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations are being used to gain insights into how 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine interacts with biological targets at an atomic level. These insights guide medicinal chemists in designing next-generation compounds with enhanced binding affinity and selectivity.

In conclusion, 5-cyclopropyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 827588-57-8) represents a promising lead compound for further development in pharmaceutical research. Its unique structural features offer potential advantages in terms of biological activity, pharmacokinetics,and synthetic feasibility,making it an attractive candidate for future drug discovery efforts.